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Compound of Interest

Compound Name: MDL-811

cat. No.: B12377240

Technical Support Center: MDL-811 Powder

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the proper storage, handling,
and use of MDL-811 powder in a research setting. The following troubleshooting guides and
frequently asked questions (FAQs) are designed to address specific issues that may be
encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is MDL-811 and what is its mechanism of action?

MDL-811 is a selective, allosteric activator of Sirtuin 6 (SIRT6).[1] SIRT6 is an NAD+-
dependent protein deacetylase that plays a crucial role in various cellular processes, including
DNA repair, metabolism, and inflammation.[2][3] MDL-811 enhances the catalytic efficiency of
SIRT6, leading to the deacetylation of its target proteins.[4]

Q2: What are the primary research applications for MDL-8117

MDL-811 has demonstrated anti-inflammatory, anti-tumor, and neuroprotective properties.[1] It
is frequently used in studies related to colorectal cancer and ischemic stroke.[1] Research also
indicates its potential in studying aging and metabolic diseases due to the central role of SIRT6
in these processes.[3][5]

Q3: What are the recommended storage conditions for MDL-811 powder and solutions?
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Proper storage is critical to maintain the stability and activity of MDL-811. Please refer to the
table below for detailed storage guidelines.

Data Presentation: Storage and Handling of MDL-
811

Storage .
Form Duration Notes
Temperature
Powder -20°C 3 years Protect from moisture.
For shorter-term
4°C 2 years
storage.
Aliquot to avoid
Solution in Solvent -80°C 6 months repeated freeze-thaw
cycles.[1]
Aliquot to avoid
-20°C 1 month repeated freeze-thaw

cycles.[1]

Q4: How should MDL-811 powder be handled safely?

As a powdered chemical, standard laboratory safety precautions should be followed. While a
specific Safety Data Sheet (SDS) for MDL-811 is not publicly available, general safe handling
practices for chemical powders should be observed. This includes using personal protective
equipment (PPE) such as gloves, a lab coat, and safety glasses. Work in a well-ventilated area
or a chemical fume hood to avoid inhalation of the powder. Avoid contact with skin and eyes.

Experimental Protocols & Troubleshooting

This section provides guidance on preparing MDL-811 solutions and troubleshooting common
experimental issues.

Protocol for Preparing a Stock Solution

MDL-811 is soluble in DMSO at a concentration of 100 mg/mL.[1]
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Materials:

MDL-811 powder
Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or vials

Ultrasonic bath (optional)

Procedure:

Equilibrate the MDL-811 powder to room temperature before opening the vial to prevent
condensation.

Weigh the desired amount of MDL-811 powder in a sterile tube.

Add the appropriate volume of fresh DMSO to achieve the desired concentration. Due to the
hygroscopic nature of DMSO, using a newly opened bottle is recommended to ensure
optimal solubility.

Vortex the solution to mix. If the powder does not fully dissolve, sonication can be used to aid
dissolution.[1]

Once dissolved, aliquot the stock solution into smaller volumes to minimize freeze-thaw
cycles.

Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month.[1]

Troubleshooting Guide
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Issue

Possible Cause

Troubleshooting Steps

Poor Solubility

1. MDL-811 powder has
absorbed moisture.2. DMSO is
not of high purity or has
absorbed water.3.

Concentration is too high.

1. Ensure the powder is stored
in a desiccator.2. Use a fresh,
unopened bottle of anhydrous
DMSO.3. Try preparing a more
dilute stock solution.4. Use an
ultrasonic bath to aid

dissolution.[1]

Compound Precipitation in
Media

1. The final concentration of
MDL-811 in the aqueous cell
culture medium is too high.2.
The final concentration of
DMSO is too high, causing
cellular stress.

1. Ensure the final
concentration of the compound
is within the recommended
working range for your cell
type.2. Keep the final DMSO
concentration in the culture
medium low (typically
<0.5%).3. Prepare fresh

dilutions for each experiment.

Inconsistent or No Biological

Activity

1. Improper storage leading to
compound degradation.2.
Repeated freeze-thaw cycles
of the stock solution.3.
Incorrect dosage or treatment

time.

1. Verify that the powder and
stock solutions have been
stored at the correct
temperatures.2. Always use
fresh aliquots for
experiments.3. Perform a
dose-response and time-
course experiment to
determine the optimal
conditions for your
experimental system. The
EC50 of MDL-811 is 5.7 pM.[1]

Unexpected Off-Target Effects

1. The concentration of MDL-
811 used is too high.2. The
observed phenotype is not
directly mediated by SIRT6.

1. Use the lowest effective
concentration possible, guided
by dose-response curves.2.
Include appropriate controls,
such as a negative control

compound or SIRT6
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knockdown/knockout cells, to
confirm that the observed
effects are SIRT6-dependent.

[6]

1. For in vivo experiments, it is

) o recommended to prepare fresh
1. Poor bioavailability of the )
solutions on the day of use.
o ] compound.2. Improper ]
Variability in In Vivo Results ) o [1]2. A suggested formulation
formulation for in vivo ) ] L
for intraperitoneal injection is

5% DMSO, 30% PEG-400,

and 65% saline.

administration.

Visualizations
MDL-811 Experimental Workflow
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Caption: Workflow for handling and preparing MDL-811.
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Caption: Activation of SIRT6 signaling by MDL-811.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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